(6E,8E,10E,16Z)-15,28-Dihydroxy-5-methoxy-14,16-dimethyl-3,24-dioxo-22-thia-2,25-diazatricyclo[18.7.1.0(21,26)]octacosa-1(28),6,8,10,16,20,26-heptaen-13-yl 1-[(1-cyclohexen-1-ylcarbonyl)amino]cyclopropanecarboxylate

• Molecular Formula: C39H49N3O8S
• Molecular Weight: 719.9 g/mol
• IUPAC Name: [(6E,8E,10E,16Z)-15,28-dihydroxy-5-methoxy-14,16-dimethyl-3,24-dioxo-22-thia-2,25-diazatricyclo[18.7.1.021,26]octacosa-1(27),6,8,10,16,20(28),21(26)-heptaen-13-yl] 1-(cyclohexene-1-carbonylamino)cyclopropane-1-carboxylate
• InChI: InChI=1S/C39H49N3O8S/c1-24-13-12-17-28-35(46)29(22-30-36(28)51-23-33(44)41-30)40-32(43)21-27(49-3)16-10-5-4-6-11-18-31(25(2)34(24)45)50-38(48)39(19-20-39)42-37(47)26-14-8-7-9-15-26/h4-6,10-11,13-14,16,22,25,27,31,34,45-46H,7-9,12,15,17-21,23H2,1-3H3,(H,40,43)(H,41,44)(H,42,47)/b5-4+,11-6+,16-10+,24-13-
• InChI Key: YIMYDHUFVYSTEY-WUWQZELJSA-N
• Isomeric SMILES: CC1C(C/C=C/C=C/C=C/C(CC(=O)NC2=CC3=C(C(=C2O)CC/C=C(\C1O)/C)SCC(=O)N3)OC)OC(=O)C4(CC4)NC(=O)C5=CCCCC5
• Canonical SMILES: CC1C(CC=CC=CC=CC(CC(=O)NC2=CC3=C(C(=C2O)CCC=C(C1O)C)SCC(=O)N3)OC)OC(=O)C4(CC4)NC(=O)C5=CCCCC5
• synonyms: TMC-135B; TMC135-B

Description

TMC-135B is an organonitrogen heterocyclic compound that is a 21-membered macrocyclic lactam substituted by a ({1-[(cyclohex-1-en-1-ylcarbonyl)amino]cyclopropyl}carbonyl)oxy group at position 18. It is isolated from Streptomyces sp. TC-1190 and exhibits growth inhibitory effects on a series of human tumour cell lines. It has a role as a metabolite, an antimicrobial agent and an antineoplastic agent. It is an ether, a lactam, a macrocycle, an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound, a member of phenols, a secondary alcohol and a cyclopropanecarboxylate ester.

Scientific Research Applications

Immunomodulatory Potential

A study by Refouvelet et al. (1994) explored compounds similar to the one for their immunomodulatory properties. They found that such compounds can activate macrophage oxidative metabolism and release soluble receptors after mitogenic stimulation of T cells. This suggests potential applications in enhancing immune responses or in immunotherapy (Refouvelet et al., 1994).

Synthetic Routes and Stereochemistry

Izquierdo et al. (1985) described the synthesis of cyclopropanecarboxylic acids, a key component of the compound . Their research provides insights into the synthetic routes and stereochemistry of similar compounds, which is essential for understanding their potential applications and mechanisms of action (Izquierdo et al., 1985).

Novel Synthesis Techniques

Research by Rogano et al. (2011) demonstrated innovative methods for introducing adjacent oxygen functionalities in complex organic compounds. These techniques may be applicable in the synthesis or modification of the compound , potentially leading to new derivatives with unique properties (Rogano et al., 2011).

Potential in Peptide Synthesis

Fernandez et al. (2010) explored the synthesis of polyhydroxylated cyclopentylamines, which could be relevant to the synthesis or application of the compound , especially in the context of peptide synthesis or modification (Fernandez et al., 2010).